Cas no 2171188-72-8 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid
• CAS No: 2171188-72-8
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5603310
• PubChem ID: 165811248
• Update Time: 2025-11-06

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171188-72-8
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}pentanoic acid
• EN300-1497977
• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-8-23(26(32)33)29-25(31)20-13-7-14-22(28)24(20)30-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-7,9-14,21,23H,2,8,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t23-/m1/s1
• InChI Key： UEXDAMDPGRRGIW-HSZRJFAPSA-N
• SMILES： FC1=CC=CC(C(N[C@@H](C(=O)O)CCC)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid

Introduction to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171188-72-8)

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171188-72-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the fluorine atom in the phenyl ring adds an additional layer of complexity and functionality, which can be crucial for optimizing the pharmacological properties of the final product. The pentanoic acid moiety provides a carboxylic acid functional group, which is essential for forming amide bonds during peptide synthesis.

Recent studies have highlighted the importance of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promising results in preclinical trials for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Another area where this compound has shown significant potential is in the field of cancer research. A recent publication in Cancer Research reported that (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid can be used to create peptides that selectively target cancer cells while sparing healthy tissues. This selective targeting is achieved through the precise design of the peptide sequence, which can bind to specific receptors overexpressed on cancer cells.

In addition to its applications in drug development, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid has also been explored for its use in diagnostic imaging. A study published in Bioconjugate Chemistry demonstrated that this compound can be conjugated with imaging agents to create probes for non-invasive detection of specific biomarkers. These probes have shown high sensitivity and specificity, making them valuable tools for early diagnosis and monitoring of diseases.

The synthesis of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid involves several steps, including the protection of the amino group with the Fmoc group, the introduction of the fluorine atom into the phenyl ring, and the formation of the pentanoic acid moiety. Each step requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve efficiency.

The physical and chemical properties of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 465.5 g/mol. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. Its stability under various conditions has been studied, and it has been found to be stable at room temperature when stored away from light and moisture.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171188-72-8) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential building block for the synthesis of peptides and proteins with enhanced stability, bioavailability, and therapeutic potential. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.